Cas no 449760-84-3 (3,4-dihydro-4-methyl-7-nitro-2(1H)-Quinoxalinone)

• Product Name: 3,4-dihydro-4-methyl-7-nitro-2(1H)-Quinoxalinone
• CAS No: 449760-84-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 1084085
• PubChem ID: 10987458
• Update Time: 2025-04-20

3,4-dihydro-4-methyl-7-nitro-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-4-methyl-7-nitro-2(1H)-Quinoxalinone
• 4-Methyl-7-nitro-3,4-dihydro-2(1H)-quinoxalinone
• 2H-1,5-Benzodiazepine-2-thione, 1,3,4,5-tetrahydro-4-methyl-7-nitro-
• 4-methyl-7-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepine-2-thione
• 4-methyl-7-nitro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2-thione
• 4-methyl-7-nitro-3,4-dihydro-1H-quinoxalin-2-one
• AC1MQCCY
• ACMC-20mqg8
• CTK0F7562
• DB-358439
• 4-methyl-7-nitro-1,3-dihydroquinoxalin-2-one
• SCHEMBL23769053
• 4-Methyl-7-nitro-3,4-dihydroquinoxalin-2(1H)-one
• CHEMBL180103
• 4-methyl-7-nitro-1,2,3,4-tetrahydroquinoxalin-2-one
• 449760-84-3

• Inchi： 1S/C9H9N3O3/c1-11-5-9(13)10-7-4-6(12(14)15)2-3-8(7)11/h2-4H,5H2,1H3,(H,10,13)
• InChI Key： HLWMHDYJVMRXRF-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.2Ų